Cas no 1000577-72-9 (2-Amino-3-bromo-5-chloro-6-fluorobenzonitrile)

2-Amino-3-bromo-5-chloro-6-fluorobenzonitrile is a halogenated aromatic compound featuring multiple functional groups, including an amino, bromo, chloro, fluoro, and nitrile moiety. Its unique substitution pattern makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of electron-withdrawing and electron-donating groups enhances its reactivity, enabling selective transformations such as cross-coupling reactions or nucleophilic substitutions. The compound's high purity and stability under controlled conditions ensure consistent performance in research and industrial processes. Its structural complexity allows for the development of novel heterocyclic compounds, contributing to advancements in medicinal chemistry and material science. Proper handling and storage are recommended due to its potential sensitivity.

2-Amino-3-bromo-5-chloro-6-fluorobenzonitrile structure

1000577-72-9 structure

Product Name:2-Amino-3-bromo-5-chloro-6-fluorobenzonitrile

CAS No:1000577-72-9

MF:C₇H₃BrClFN₂

MW:249.467522859573

CID:3157529

PubChem ID:26598338

Update Time:2025-10-13

2-Amino-3-bromo-5-chloro-6-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-bromo-5-chloro-6-fluorobenzonitrile
- 1000577-72-9
- MDL： MFCD09800810
- Inchi： 1S/C7H3BrClFN2/c8-4-1-5(9)6(10)3(2-11)7(4)12/h1H,12H2
- InChI Key： QDBMUGJYCLTPIJ-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C(C#N)=C1N)F)Cl

Computed Properties

Exact Mass: 247.915
Monoisotopic Mass: 247.915
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8A^2
XLogP3: 2.9

2-Amino-3-bromo-5-chloro-6-fluorobenzonitrile Pricemore >>

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